1-(4-Chlorobutyryl)-4-diphenylmethylpiperazine

• Molecular Formula: C21H25ClN2O
• Molecular Weight: 356.9 g/mol
• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-4-chlorobutan-1-one
• InChI: InChI=1S/C21H25ClN2O/c22-13-7-12-20(25)23-14-16-24(17-15-23)21(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,21H,7,12-17H2
• InChI Key: DYUKHJYEALNOGO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)CCCCl

Description

1-(4-Chlorobutyryl)-4-diphenylmethylpiperazine is a useful research compound. Its molecular formula is C21H25ClN2O and its molecular weight is 356.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

25 g (99 mmol) benzhydrylpiperazine and 15.2 ml (109 mmol) TEA are present in 200 ml absolute THF and cooled to ca. 0° C. under moisture exclusion. 14 g (99 mmol) 4-chlorobutyric chloride are dissolved in 40 ml absolute THF and added dropwise. The mixture is stirred an additional three hours at RT and subsequently filtered. The filtrate is concentrated under vacuum, the residue is taken up in acetic acid ethyl ester and washed with saturated NaCl solution. The organic phase is dried over sodium sulfate and concentrated under vacuum until dry. The resin is further processed without further purification: yield 35.1 g (99%).